molecular formula C11H18N2O3S B8469231 4-amino-N-(3-hydroxy-2,2-dimethyl-propyl)benzenesulfonamide

4-amino-N-(3-hydroxy-2,2-dimethyl-propyl)benzenesulfonamide

Cat. No. B8469231
M. Wt: 258.34 g/mol
InChI Key: ZAAVHILNKOMOOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-amino-N-(3-hydroxy-2,2-dimethyl-propyl)benzenesulfonamide is a useful research compound. Its molecular formula is C11H18N2O3S and its molecular weight is 258.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-amino-N-(3-hydroxy-2,2-dimethyl-propyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-amino-N-(3-hydroxy-2,2-dimethyl-propyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-amino-N-(3-hydroxy-2,2-dimethyl-propyl)benzenesulfonamide

Molecular Formula

C11H18N2O3S

Molecular Weight

258.34 g/mol

IUPAC Name

4-amino-N-(3-hydroxy-2,2-dimethylpropyl)benzenesulfonamide

InChI

InChI=1S/C11H18N2O3S/c1-11(2,8-14)7-13-17(15,16)10-5-3-9(12)4-6-10/h3-6,13-14H,7-8,12H2,1-2H3

InChI Key

ZAAVHILNKOMOOM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CNS(=O)(=O)C1=CC=C(C=C1)N)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of sulphanilyl fluoride (1 g, 5.7 mmol), 3-amino-2,2-dimethylpropan-1-ol (884 mg, 8.6 mmol) and triethylamine (0.876 ml, 6.3 mmol) in butan-1-ol (20 ml) was heated at reflux for 24 hours. The volatiles were removed by evaporation and residue was purified by chromatography on silica gel to give the title compound. NMR: 0.72 (s, 6H), 2.52 (d, 2H), 3.08 (d, 2H), 4.40 (t, 1H), 7.19 (t, 1H), 7.60 (s, 1H), 7.64 (d, 2H), 7.96 (d, 2H), 8.40 (s, 1H), m/z 259 (MN)+.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
884 mg
Type
reactant
Reaction Step One
Quantity
0.876 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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